Cas no 199191-69-0 (Ziprasidone mesylate)

• Product Name: Ziprasidone mesylate
• CAS No: 199191-69-0
• MF: C₂₂H₃₁ClN₄O₇S₂
• MW: 563.08714222908
• CID: 66549
• PubChem ID: 656685
• Update Time: 2025-05-21

Ziprasidone mesylate Chemical and Physical Properties

Names and Identifiers

• Ziprasidone mesilate
• 5-[2-[4-(1,2-Benzisothiazol-3yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-2H-indol-2-one mesilate
• Ziprasidone mesylate
• 2H-INDOL-2-ONE,5-[2-[4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL]ETHYL]-6-CHLORO-1,3-DIHYDRO-,MONOMETHANESULFONATE,TRIHYDRATE
• anhydrous 5-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-1,3-dihydro-2H-indol-2
• Ziprasidone
• Ziprasidone mesylate trihydrate
• Ziprasidone Hcl
• CP-88,059-27
• Ziprasidone mesylate hydrate
• ZIPRASIDONE MESILATE [MART.]
• Ziprasidone (mesylate hydrate)
• D02100
• NSC 760351
• NSC-760351
• ZIPRASIDONE MESYLATE [VANDF]
• 5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-1,3-dihydroindol-2-one;methanesulfonic acid;trihydrate
• CP-88, 059-27
• ZIPRASIDONE MESYLATE [ORANGE BOOK]
• 2H-Indol-2-one, 5-(2-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-1,3-dihydro-, monomethanesulfonate, trihydrate
• CHEBI:53757
• 3X6SAX83JZ
• 5-(2-(4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl)ethyl)-6-chloro-2-indolinone monomethanesulfonate, trihydrate
• 2H-INDOL-2-ONE, 5-(2-(4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL)ETHYL)-6-CHLORO-1,3-DIHYDRO-, METHANESULFONATE, HYDRATE (1:1:3)
• ZIPRASIDONE MESILATE (MART.)
• BZ164581
• CP-88059-27
• BCP12408
• UNII-3X6SAX83JZ
• 199191-69-0
• ZIPRASIDONE MESILATE TRIHYDRATE (EP MONOGRAPH)
• Geodon (TN)
• ZIPRASIDONE MESILATE TRIHYDRATE [EP MONOGRAPH]
• 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-2-indolinone monomethanesulfonate, trihydrate
• Ziprasidone (mesylate trihydrate)
• AKOS027379883
• CP-8805927
• 5-[2-[4-(1,2-benzothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydroindol-2-one; methanesulfonic acid; trihydrate
• HY-14542B
• Ziprasidone mesylate (USAN)
• A814073
• Q27124195
• 5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloranyl-1,3-dihydroindol-2-one; methanesulfonic acid; trihydrate
• Geodon, for Injection
• Geodon
• Ziprasidone mesylate [USAN]
• CP88059
• CHEMBL3989833
• Ziprasidone mesilate trihydrate
• Ziprasidone Hcl / Mesilate 138982-67-9 /
• 2H-Indol-2-one, 5-[2-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]ethyl]-6-chloro-1,3-dihydro-,monomethanesulfonate, trihydrate
• 2H-INDOL-2-ONE, 5-[2-[4-(1,2-BENZISOTHIAZOL-3-YL)-1-PIPERAZINYL]ETHYL]-6-CHLORO-1,3-DIHYDRO-, MONOMETHANESULFONATE, TRIHYDRATE
• DA-59297
• Ziprasidone mesylate - Bio-X
• FZ36793
• Ziprasidone mesylate - Bio-X trade mark

• MDL： MFCD07363968
• Inchi： 1S/C21H21ClN4OS.CH4O3S.3H2O/c22-17-13-18-15(12-20(27)23-18)11-14(17)5-6-25-7-9-26(10-8-25)21-16-3-1-2-4-19(16)28-24-21;1-5(2,3)4;;;/h1-4,11,13H,5-10,12H2,(H,23,27);1H3,(H,2,3,4);3*1H2
• InChI Key： WLQZEFFFIUHSJB-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CC(N2)=O)C=C1CCN1CCN(C2C3C=CC=CC=3SN=2)CC1.S(C)(=O)(=O)O.O.O.O

Computed Properties

• Exact Mass: 562.13200
• Monoisotopic Mass: 562.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143A^2

Experimental Properties

• Boiling Point: 554.8 °C at 760 mmHg
• Flash Point: 554.8 °C at 760 mmHg
• PSA: 167.15000
• LogP: 4.34180

Ziprasidone mesylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Ziprasidone mesylate

Ziprasidone Mesylate (CAS No. 199191-69-0): A Comprehensive Overview of Properties, Applications, and Market Trends

Ziprasidone mesylate (CAS No. 199191-69-0) is a pharmaceutical compound widely recognized for its therapeutic applications in mental health. As the mesylate salt form of ziprasidone, this compound plays a crucial role in the treatment of psychiatric disorders, particularly schizophrenia and bipolar disorder. The growing global focus on mental health awareness has increased interest in ziprasidone mesylate uses and its mechanism of action, making it a trending topic in pharmaceutical research and patient care discussions.

The chemical structure of ziprasidone mesylate features a benzisothiazolyl piperazine derivative, which contributes to its unique pharmacological profile. This compound acts as a serotonin-dopamine antagonist, demonstrating high affinity for multiple neurotransmitter receptors. Researchers and clinicians frequently search for information about ziprasidone mesylate solubility and stability, as these properties significantly impact its formulation and bioavailability. The mesylate salt form was specifically developed to enhance the compound's water solubility, addressing challenges associated with the parent drug's poor aqueous solubility.

In clinical applications, ziprasidone mesylate dosage forms have been extensively studied for their efficacy in managing acute manic or mixed episodes associated with bipolar disorder. The compound's therapeutic effects stem from its balanced activity at 5-HT2A and D2 receptors, which helps regulate dopamine and serotonin pathways in the brain. Recent discussions in mental health forums often focus on ziprasidone mesylate vs other antipsychotics, comparing its side effect profile and efficacy with alternative treatments. These comparisons are particularly relevant given the increasing patient demand for medications with favorable metabolic profiles.

The pharmaceutical industry continues to explore innovative ziprasidone mesylate formulations to improve patient compliance and therapeutic outcomes. Extended-release versions and novel delivery systems are currently under investigation, responding to the market's need for more convenient dosing regimens. Quality control professionals frequently search for ziprasidone mesylate HPLC methods and analytical techniques to ensure product consistency and purity during manufacturing processes. These analytical methods are crucial for maintaining the compound's stringent quality standards required for pharmaceutical applications.

Market analysis reveals growing demand for ziprasidone mesylate API (Active Pharmaceutical Ingredient) as generic versions of the drug gain traction worldwide. The compound's patent expiration in major markets has led to increased production by multiple manufacturers, creating competition that benefits healthcare systems through cost reductions. Industry reports often highlight ziprasidone mesylate price trends and supply chain dynamics, which are critical factors for pharmaceutical purchasers and healthcare providers managing mental health treatment budgets.

From a regulatory perspective, ziprasidone mesylate synthesis must comply with current Good Manufacturing Practices (cGMP) to ensure product safety and efficacy. The compound's monograph appears in major pharmacopeias, providing standardized testing methods and specifications. Quality assurance specialists frequently reference ziprasidone mesylate impurities profiles and control strategies, as these aspects are essential for regulatory submissions and product approval processes in various global markets.

Recent scientific literature has explored potential new applications for ziprasidone mesylate beyond its established indications. Some studies suggest possible benefits in treatment-resistant depression and certain anxiety disorders, though further research is needed to confirm these potential uses. These emerging applications contribute to the compound's growing scientific interest and may expand its clinical utility in the future. The research community continues to investigate ziprasidone mesylate mechanism at the molecular level to better understand its diverse pharmacological effects.

Environmental considerations regarding ziprasidone mesylate disposal and ecotoxicology have gained attention as part of broader pharmaceutical sustainability initiatives. Proper handling and waste management procedures are essential to minimize environmental impact, particularly in manufacturing settings. These concerns align with increasing regulatory focus on green chemistry principles throughout the pharmaceutical lifecycle.

In conclusion, ziprasidone mesylate (CAS No. 199191-69-0) remains an important therapeutic agent in modern psychiatry, with ongoing research exploring its full potential. The compound's unique pharmacological profile, combined with evolving formulation technologies and expanding clinical applications, ensures its continued relevance in mental health treatment. As the pharmaceutical industry advances, ziprasidone mesylate will likely maintain its position as a valuable option in the psychopharmacological arsenal, subject to ongoing refinement and optimization through scientific innovation.